Cas no 1063734-43-9 (ethyl 4-(chlorosulfonyl)-3-fluorobenzoate)

Ethyl 4-(chlorosulfonyl)-3-fluorobenzoate is a fluorinated benzoate ester derivative featuring a reactive chlorosulfonyl group, making it a valuable intermediate in organic synthesis. Its structure enables selective functionalization, particularly in pharmaceutical and agrochemical applications where fluorinated aromatic compounds are essential. The chlorosulfonyl moiety facilitates further derivatization through nucleophilic substitution, while the ethyl ester group enhances solubility and stability during reactions. This compound is particularly useful in the synthesis of sulfonamides and other sulfonyl-based derivatives. Its well-defined reactivity profile and compatibility with various reaction conditions make it a practical choice for researchers developing novel bioactive molecules or advanced materials. Proper handling under inert conditions is recommended due to its moisture-sensitive nature.
ethyl 4-(chlorosulfonyl)-3-fluorobenzoate structure
1063734-43-9 structure
Product Name:ethyl 4-(chlorosulfonyl)-3-fluorobenzoate
CAS No:1063734-43-9
MF:C9H8ClFO4S
MW:266.673824310303
MDL:MFCD29762918
CID:4570232
PubChem ID:57732037
Update Time:2025-06-07

ethyl 4-(chlorosulfonyl)-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(chlorosulfonyl)-3-fluoro-, ethyl ester
    • ethyl 4-(chlorosulfonyl)-3-fluorobenzoate
    • MDL: MFCD29762918
    • Inchi: 1S/C9H8ClFO4S/c1-2-15-9(12)6-3-4-8(7(11)5-6)16(10,13)14/h3-5H,2H2,1H3
    • InChI Key: YWZRABLZZFXQJI-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(S(Cl)(=O)=O)C(F)=C1

Computed Properties

  • Exact Mass: 265.9815858g/mol
  • Monoisotopic Mass: 265.9815858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 68.8Ų

ethyl 4-(chlorosulfonyl)-3-fluorobenzoate Pricemore >>

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